N-[1-(1H-imidazol-2-ylmethyl)piperidin-4-yl]methanesulfonamide

• IUPAC Name: N-[1-(1H-imidazol-2-ylmethyl)piperidin-4-yl]methanesulfonamide
• InChI: InChI=1S/C10H18N4O2S/c1-17(15,16)13-9-2-6-14(7-3-9)8-10-11-4-5-12-10/h4-5,9,13H,2-3,6-8H2,1H3,(H,11,12)
• InChI Key: PMBFOPGPIGBIFM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1CCN(CC1)CC2=NC=CN2
• Molecular Formula: C10H18N4O2S
• Molecular Weight: 258.34 g/mol

Description

N-[1-(1H-imidazol-2-ylmethyl)piperidin-4-yl]methanesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as NIMS and is a potent inhibitor of certain enzymes that are involved in various biochemical pathways in the body.

Scientific Research Applications

NIMS has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of certain enzymes that are involved in various biochemical pathways in the body. This makes it a valuable tool for studying the role of these enzymes in disease processes and for developing new drugs that target these enzymes.

Mechanism of Action

NIMS works by binding to the active site of certain enzymes and preventing them from carrying out their normal functions. This inhibition can lead to a variety of biochemical and physiological effects, depending on the specific enzyme that is targeted. The mechanism of action of NIMS is complex and is still being studied by researchers.
Biochemical and physiological effects:
The biochemical and physiological effects of NIMS are diverse and depend on the specific enzyme that is inhibited. Some of the effects that have been observed include changes in cellular metabolism, alterations in gene expression, and changes in signaling pathways. These effects can have significant implications for disease processes and for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using NIMS in lab experiments is its potency as an enzyme inhibitor. This allows researchers to study the effects of specific enzymes on biochemical pathways and disease processes. However, there are also limitations to using NIMS in lab experiments. For example, it can be difficult to control the concentration of NIMS in experiments, which can lead to inconsistent results.

Future Directions

There are many future directions for research on NIMS. One area of interest is the development of new drugs that target specific enzymes that are inhibited by NIMS. Another area of interest is the study of the biochemical and physiological effects of NIMS on different cell types and in different disease models. Additionally, researchers are interested in developing new synthesis methods for NIMS that are more efficient and cost-effective. Overall, NIMS is a valuable tool for scientific research and has the potential to lead to new discoveries in the field of biochemistry and drug development.